Cas no 461435-89-2 ( )
structure
Product Name:
CAS No:461435-89-2
MF:C10H10Cl2O
MW:217.091801166534
CID:874463
PubChem ID:45081132
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- 2-chloro-1-(3-chloro-2-ethylphenyl)ethanone
- Ethanone, 2-chloro-1-(3-chloro-2-ethylphenyl)- (9CI)
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- Inchi： 1S/C10H10Cl2O/c1-2-7-8(10(13)6-11)4-3-5-9(7)12/h3-5H,2,6H2,1H3
- InChI Key： KYYFCLUCBHESHA-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(C(CCl)=O)=C1CC
Computed Properties
- Exact Mass: 216.011
- Monoisotopic Mass: 216.011
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1A^2
- XLogP3: 3.7
Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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